Cas no 642-00-2 (D-Mannitol,1,2,3,4,5,6-hexaacetate)

D-Mannitol-1,2,3,4,5,6-hexaacetate is a fully acetylated derivative of D-mannitol, a naturally occurring sugar alcohol. This compound is characterized by the esterification of all six hydroxyl groups with acetyl moieties, resulting in enhanced lipophilicity and stability. It is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of chiral building blocks, protective group strategies, and pharmaceutical applications. The hexaacetate form improves solubility in nonpolar solvents, facilitating reactions in hydrophobic environments. Its high purity and defined structure make it valuable for research and industrial processes requiring precise chemical modifications. The compound is typically supplied as a white crystalline solid with consistent quality for reproducible results.
D-Mannitol,1,2,3,4,5,6-hexaacetate structure
642-00-2 structure
Product Name:D-Mannitol,1,2,3,4,5,6-hexaacetate
CAS No:642-00-2
MF:C18H26O12
MW:434.391847133636
CID:511055
Update Time:2025-06-06

D-Mannitol,1,2,3,4,5,6-hexaacetate Chemical and Physical Properties

Names and Identifiers

    • D-Mannitol,1,2,3,4,5,6-hexaacetate
    • D-Mannitol hexaacetate
    • Mannitolhexacetate
    • 1-O,2-O,3-O,4-O,5-O,6-O-Hexaacetyl-D-mannitol
    • D-Mannitol-acetat
    • HEXAACETYL MANNITOL
    • HEXA-O-ACETYL-D-MANNITOL
    • hexa-O-acetyl-L-mannitol
    • L-Mannit-hexaacetat
    • L-mannitol hexaacetate
    • MANNITOL HEXAACETATE
    • Inchi： 1S/C18H26O12/c1-9(19)25-7-15(27-11(3)21)17(29-13(5)23)18(30-14(6)24)16(28-12(4)22)8-26-10(2)20/h15-18H,7-8H2,1-6H3
    • InChI Key： NJVBTKVPPOFGAT-UHFFFAOYSA-N
    • SMILES： CC(OCC(C(C(C(OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)=O

Computed Properties

  • Exact Mass: 434.142
  • Monoisotopic Mass: 434.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 17
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.2
  • Topological Polar Surface Area: 158A^2

Experimental Properties

  • Density: 1.248
  • Melting Point: 122-124 °C
  • Boiling Point: 466.777°C at 760 mmHg
  • Flash Point: 199.613°C
  • Refractive Index: 1.463

D-Mannitol,1,2,3,4,5,6-hexaacetate Security Information

  • WGK Germany：3
  • Safety Instruction： 22-24/25
  • FLUKA BRAND F CODES：21

D-Mannitol,1,2,3,4,5,6-hexaacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
MM00225-1 g
1, 2, 3, 4, 5, 6-Hexa-O-acetyl-D-mannitol
 642-00-2
1g
 $2,310.00 2023-01-03

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